4-chloro-2-fluoro-3-formylbenzonitrile
Overview
Description
4-chloro-2-fluoro-3-formylbenzonitrile, also known as 4-CFB, is an organofluorine compound with a wide range of uses in scientific research. It is a colorless liquid that is highly soluble in organic solvents and is used as a starting material in numerous synthetic reactions. Its structure consists of a benzene ring with a chlorine, a fluorine, and a formyl group attached to it. 4-CFB is a versatile compound that can be used in a variety of research applications and is an important tool for scientists in fields such as synthetic chemistry, biochemical research, and pharmaceutical development.
Mechanism of Action
The mechanism of action of 4-chloro-2-fluoro-3-formylbenzonitrile involves the nucleophilic substitution of the chlorine atom in the benzene ring with the formyl group. This reaction proceeds through a series of steps, beginning with the formation of a carbocation intermediate. This intermediate then reacts with the nucleophile, the formyl group, which displaces the chlorine atom. The product is then isolated and purified by distillation or crystallization.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-2-fluoro-3-formylbenzonitrile are not well understood. However, it is known that the compound is not toxic to humans or other organisms, and that it does not pose any environmental risks. As such, 4-chloro-2-fluoro-3-formylbenzonitrile can be used safely in laboratory experiments.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-chloro-2-fluoro-3-formylbenzonitrile in laboratory experiments is its versatility. It can be used as a starting material in organic synthesis, as a catalyst in the production of certain organic compounds, and as a reagent in the synthesis of various pharmaceuticals and other organic compounds. However, it is important to note that the compound is highly flammable and should be handled with care. Additionally, its reactivity can vary depending on the reaction conditions, so it is important to carefully monitor the reaction conditions to ensure optimal results.
Future Directions
The future of 4-chloro-2-fluoro-3-formylbenzonitrile is promising. Its versatility and low toxicity make it a valuable tool for scientists in a variety of fields. It could be used to develop new synthetic methods, new pharmaceuticals, and new materials. Additionally, further research could be conducted to explore its potential applications in biochemistry and physiology. Finally, it could be used to develop new catalysts and reagents for the synthesis of organic compounds.
Synthesis Methods
The synthesis of 4-chloro-2-fluoro-3-formylbenzonitrile is achieved through a multi-step process involving the reaction of 4-chlorobenzonitrile with 2-fluoroformyl chloride in the presence of a base such as triethylamine. The reaction proceeds through a nucleophilic substitution reaction, in which the chlorine atom is replaced by the formyl group. The product is then isolated and purified by distillation or crystallization.
Scientific Research Applications
4-chloro-2-fluoro-3-formylbenzonitrile has a wide range of applications in scientific research. It is used as a starting material in organic synthesis, particularly in the preparation of fluorinated compounds, and as a reagent in the synthesis of various pharmaceuticals and other organic compounds. It is also used in the synthesis of fluorinated polymers, which are used in the manufacture of medical devices and other products. In addition, 4-chloro-2-fluoro-3-formylbenzonitrile is used as a catalyst in the production of certain organic compounds, such as amines and esters.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-2-fluoro-3-formylbenzonitrile involves the introduction of a formyl group onto a 4-chloro-2-fluorobenzonitrile intermediate.", "Starting Materials": [ "4-chloro-2-fluorobenzonitrile", "DMF (dimethylformamide)", "POCl3 (phosphorus oxychloride)", "NaBH4 (sodium borohydride)", "HCl (hydrochloric acid)", "NaOH (sodium hydroxide)", "H2O (water)" ], "Reaction": [ "4-chloro-2-fluorobenzonitrile is reacted with DMF and POCl3 to form 4-chloro-2-fluoro-3-cyanobenzaldehyde.", "4-chloro-2-fluoro-3-cyanobenzaldehyde is reduced with NaBH4 in the presence of HCl to form 4-chloro-2-fluoro-3-formylbenzonitrile.", "4-chloro-2-fluoro-3-formylbenzonitrile is purified by recrystallization from a mixture of ethanol and water.", "The final product is obtained by neutralizing the purified compound with NaOH and filtering off the resulting precipitate." ] } | |
CAS RN |
2384663-79-8 |
Molecular Formula |
C8H3ClFNO |
Molecular Weight |
183.6 |
Purity |
95 |
Origin of Product |
United States |
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